Cas no 57459-82-2 ((5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt)

• Product Name: (5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt
• CAS No: 57459-82-2
• MF: C₁₃H₁₄N₂Na₂O₈S₂
• MW: 436.368402957916
• CID: 379716
• Update Time: 2024-02-29

(5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[(1E)-2-(acetylamino)ethenyl]thio]-7-oxo-6-[(1S)-1-(sulfooxy)ethyl]-,disodium salt, (5R,6R)- (9CI)
• (5R)-3-[[(E)-2-(Acetylamino)ethenyl]thio]-6α-[(S)-1-(sulfooxy)ethyl]-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid disodium salt
• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylicacid, 3-[[2-(acetylamino)ethenyl]thio]-7-oxo-6-[1-(sulfooxy)ethyl]-, disodiumsalt, [5R-[3(E),5a,6b(S*)]]-
• Antibiotic MM 13902
• BRL13902
• MM 13,902
• CID 101982318
• Antibiotic MM-13902
• BRL-13902
• MM-13902
• BRL 13902
• Antibiotic AB 110-D
• epithienamycin e
• MM13902
• MM 13902
• AB-110-D Antibiotic
• AB 110 D Antibiotic

• Inchi： 1S/C13H16N2O8S2.2Na/c1-6(23-25(20,21)22)10-8-5-9(24-4-3-14-7(2)16)11(13(18)19)15(8)12(10)17;;/h3-4,6,8,10H,5H2,1-2H3,(H,14,16)(H,18,19)(H,20,21,22);;/q;2*+1/p-2/b4-3+;;/t6-,8+,10-;;/m0../s1
• InChI Key： HESFZADEDUAEQE-YRKMUHTDSA-L
• SMILES： S(/C=C/N=C(\C)/[O-])C1=C(C(=O)[O-])N2C([C@@H]([C@H](C)OS(=O)(=O)O)[C@H]2C1)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 435.999
• Monoisotopic Mass: 435.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193
• XLogP3: -2.105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Carbapenems
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Carbapenems